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Compound of Interest

Compound Name: 3'-Bromo-4'-fluoroacetophenone

Cat. No.: B085946 Get Quote

Technical Safety Guide: 3'-Bromo-4'-
fluoroacetophenone
An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3'-Bromo-4'-fluoroacetophenone (CAS No. 1007-15-4). The information is

compiled for professionals in research and development who utilize this compound as a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

Adherence to these safety protocols is critical for ensuring a safe laboratory environment.

Chemical Identification and Properties
3'-Bromo-4'-fluoroacetophenone is a dihalogenated acetophenone derivative used as a

building block in organic synthesis.[2] Its chemical structure and properties are summarized

below.
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Property Value

Chemical Name 1-(3-Bromo-4-fluorophenyl)ethanone[2][3]

Synonyms
1-Acetyl-3-bromo-4-fluorobenzene, 3-Bromo-4-

fluoroacetophenone[2][3][4]

CAS Number 1007-15-4[2][3][5]

Molecular Formula C₈H₆BrFO[2][4][5]

Molecular Weight 217.04 g/mol [2][5]

Appearance
White to yellow/light brown or orange

powder/crystals[2][4]

Melting Point 52-57 °C[2][6][7]

Boiling Point ~230-240 °C[4]

Flash Point >110 °C (>230 °F)[4][7]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 3'-Bromo-4'-fluoroacetophenone is

classified as an irritant. All personnel must be fully aware of these hazards before handling the

substance.

GHS Classification Details

Pictogram GHS07 (Exclamation Mark)[3][7]

Signal Word Warning[3][5][7][8]

Hazard Class

Skin Irritation (Category 2)[3][5][8][9] Serious

Eye Irritation (Category 2/2A)[3][5][8][9] Specific

Target Organ Toxicity – Single Exposure

(Category 3), Respiratory System[3][5][8][9]

Hazard Statements

H315: Causes skin irritation.[5][8][9] H319:

Causes serious eye irritation.[5][8][9] H335: May

cause respiratory irritation.[5][8][9]
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Safe Handling, Storage, and Personal Protection
Proper handling and storage protocols are essential to minimize exposure and maintain

chemical integrity. The primary hazards associated with this chemical directly inform the

required personal protective equipment (PPE) and engineering controls.

Recommended Handling Practices:

Use only in a well-ventilated area, preferably under a chemical fume hood.[3][4][10]

Avoid breathing dust, fumes, or vapors.[3][5][11]

Avoid contact with skin and eyes.[3][4]

Wear suitable protective clothing, gloves, and eye/face protection.[4][11]

Wash hands thoroughly after handling.[5][8][11]

Minimize dust generation and accumulation.[10]

Use non-sparking tools to prevent fire from electrostatic discharge.[4]

Storage Conditions:

Store in a tightly closed container.[3][4][10]

Keep in a dry, cool, and well-ventilated place.[4]

Store locked up.[5][8][11]

Recommended storage temperature is between 2-8 °C.[1]

Diagram: Hazard to PPE Relationship
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Identified Hazards Required Controls & PPE

H315: Skin Irritation Chemical Resistant Gloves Requires

H319: Eye Irritation Safety Goggles / Face Shield Requires

H335: Respiratory Irritation Fume Hood / Ventilation Requires

Click to download full resolution via product page

Caption: Logical relationship between chemical hazards and required PPE.

Emergency Procedures and First-Aid Measures
In the event of accidental exposure or release, immediate and appropriate action is crucial.
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Exposure Route First-Aid Protocol

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If you feel unwell, call

a POISON CENTER or doctor.[5][8][11]

Skin Contact

Take off contaminated clothing. Wash with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[5][8][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5][8][11]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[10]

Note on Experimental Protocols: The data presented in this guide is derived from standardized

safety testing protocols as required by regulatory bodies. Detailed methodologies for these

specific tests (e.g., skin irritation studies) are not publicly available in the provided Safety Data

Sheets but follow established guidelines such as those from the OECD.

Diagram: Accidental Spill Response Workflow
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Accidental Spill Occurs

Evacuate Area & Ensure Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Cover Spill with Inert, Dry Material
(e.g., sand, vermiculite)

Sweep Up Material with Non-Sparking Tools

Place in a Sealed, Labeled Container

Clean Affected Area Thoroughly

Dispose of Waste via Approved Protocol

Click to download full resolution via product page

Caption: Step-by-step workflow for handling an accidental spill.

Precautionary Statements (P-Statements)
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The following precautionary statements provide specific instructions for minimizing risks

associated with the compound's hazards.
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Category Statement Code Statement Text

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5][8][11]

P264
Wash skin thoroughly after

handling.[5][8][11]

P271
Use only outdoors or in a well-

ventilated area.[5][8][11]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][8]

[11]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[5][11]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5][8]

[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][8][11]

P312 / P319

Call a POISON

CENTER/doctor if you feel

unwell. / Get medical help if

you feel unwell.[5][11]

P332 + P313 / P317

If skin irritation occurs: Get

medical advice/attention.[5][9]

[11]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[5]
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5][11]

P405 Store locked up.[5][8][11]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[5][8][11]

Stability and Reactivity
Understanding the chemical stability and reactivity is key to safe storage and use in

experimental design.

Reactivity: No hazardous reactions have been reported under normal processing.[10]

Chemical Stability: The material is considered stable under recommended storage

conditions, though it may be sensitive to moisture.[10]

Conditions to Avoid: Incompatible products, heat, flames, sparks, and exposure to moist air

or water should be avoided.[10]

Incompatible Materials: Strong oxidizing agents and strong bases.[10]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,

CO₂), and hydrogen bromide gas.[9][12]

Disclaimer: This document is intended as a summary guide and is not a substitute for a

complete Safety Data Sheet (SDS). Always consult the most recent SDS provided by your

supplier before handling 3'-Bromo-4'-fluoroacetophenone. All laboratory work should be

conducted by trained personnel in accordance with established institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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